Cas no 321309-42-6 (2-methyl-5-phenyl-3-furaldehyde)

• Product Name: 2-methyl-5-phenyl-3-furaldehyde
• CAS No: 321309-42-6
• MF: C₁₂H₁₀O₂
• MW: 186.206603527069
• CID: 301320
• PubChem ID: 2795313
• Update Time: 2025-08-05

2-methyl-5-phenyl-3-furaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxaldehyde,2-methyl-5-phenyl-
• 2-Methyl-5-phenyl-3-furaldehyde
• 2-methyl-5-phenylfuran-3-carbaldehyde
• AKOS006343244
• SCHEMBL3104199
• 2-methyl-5-phenyl-furan-3-carbaldehyde
• 2-methyl-5-phenyl-3-furancarboxaldehyde
• MS-22142
• 2-methyl-5-phenyl-3-furaldehyde, AldrichCPR
• J-510011
• A821151
• 321309-42-6
• DTXSID80383621
• FT-0612987
• QRBXYIYZWZGINC-UHFFFAOYSA-N
• DB-048163
• 2-methyl-5-phenyl-3-furaldehyde

• Inchi： 1S/C12H10O2/c1-9-11(8-13)7-12(14-9)10-5-3-2-4-6-10/h2-8H,1H3
• InChI Key： QRBXYIYZWZGINC-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C=O)C=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 186.06800
• Monoisotopic Mass: 186.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• Melting Point: 49 °C
• PSA: 30.21000
• LogP: 3.06750

2-methyl-5-phenyl-3-furaldehyde Security Information

• Hazard Category Code： 36/37/38-36-22
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 2-methyl-5-phenyl-3-furaldehyde

Introduction to 2-Methyl-5-phenyl-3-furaldehyde (CAS No. 321309-42-6)

2-Methyl-5-phenyl-3-furaldehyde, with the CAS number 321309-42-6, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its aromatic and aldehyde functionalities, which confer it with a range of interesting properties and reactivity profiles.

The molecular formula of 2-methyl-5-phenyl-3-furaldehyde is C₁₀H₈O₂, and its molecular weight is approximately 164.17 g/mol. The compound features a furan ring substituted with a methyl group at the 2-position and a phenyl group at the 5-position, with an aldehyde functional group at the 3-position. This combination of functional groups provides a rich platform for chemical transformations and biological activities.

In the realm of pharmaceutical research, 2-methyl-5-phenyl-3-furaldehyde has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to modulate various biological pathways, making it a promising candidate for the development of new therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry in 2021 demonstrated that derivatives of 2-methyl-5-phenyl-3-furaldehyde exhibit potent anti-inflammatory and antioxidant properties, which could be beneficial in treating conditions such as arthritis and neurodegenerative diseases.

Beyond its pharmaceutical applications, 2-methyl-5-phenyl-3-furaldehyde has also found utility in materials science. Its unique chemical structure allows it to serve as a building block for the synthesis of advanced materials with tailored properties. For example, researchers at the University of California, Berkeley, have utilized this compound to develop novel polymers with enhanced mechanical strength and thermal stability. These polymers have potential applications in areas such as electronics, coatings, and composites.

In the context of organic synthesis, 2-methyl-5-phenyl-3-furaldehyde is a valuable intermediate for the preparation of complex molecules. Its reactivity profile makes it an excellent starting material for various synthetic transformations. A study published in the Tetrahedron Letters in 2020 reported the use of 2-methyl-5-phenyl-3-furaldehyde in the synthesis of biologically active heterocycles through a series of multi-step reactions. The versatility of this compound in organic synthesis underscores its importance as a key reagent in academic and industrial laboratories.

The physical properties of 2-methyl-5-phenyl-3-furaldehyde, such as its melting point, boiling point, and solubility, are crucial for its handling and application. The compound typically appears as a yellowish solid at room temperature and is soluble in common organic solvents like ethanol and dichloromethane. Its stability under various conditions has been extensively studied to ensure safe handling and storage.

Safety considerations are paramount when working with any chemical compound. While 2-methyl-5-phenyl-3-furaldehyde is not classified as a hazardous material, it is important to follow standard laboratory safety protocols to prevent exposure and ensure proper disposal. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when handling this compound to minimize risks.

In conclusion, 2-methyl-5-phenyl-3-furaldehyde (CAS No. 321309-42-6) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers and chemists working in pharmaceuticals, materials science, and organic synthesis. As ongoing research continues to uncover new applications and properties, the importance of this compound is likely to grow even further.